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Compound of Interest

Compound Name: 2-Methyl-1,10-phenanthroline

Cat. No.: B1276036

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1,10-phenanthroline is a heterocyclic organic compound, a derivative of 1,10-
phenanthroline, which is a well-known chelating agent. Due to its structural similarity to 1,10-
phenanthroline, which exhibits a range of biological activities, including antimicrobial and
potential anticancer properties, the toxicological profile of its derivatives is of significant interest
to researchers in the fields of chemistry, biology, and pharmacology. This technical guide
provides a comprehensive overview of the available toxicological data and associated hazards
of 2-Methyl-1,10-phenanthroline, intended to inform safe handling practices and guide future
research and development.

Chemical and Physical Properties

Property Value Reference
CAS Number 3002-77-5 [1]
Molecular Formula Ci3H1oN:2 [1]
Molecular Weight 194.23 g/mol [1]
Appearance Solid

Melting Point 78-85 °C [2]
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Toxicological Profile
Acute Toxicity

Limited specific acute toxicity data is available for 2-Methyl-1,10-phenanthroline. However,
data for the parent compound, 1,10-phenanthroline, provides a strong indication of its potential
toxicity. Safety Data Sheets (SDS) for 2-Methyl-1,10-phenanthroline classify it as hazardous,
with acute oral toxicity falling under Category 3 ("Toxic if swallowed") or Category 4 ("Harmful if
swallowed").[1][2]

For the closely related compound, 1,10-phenanthroline monohydrate, a specific oral LD50 in
rats has been reported.

. Route of
Compound Test Species o ) LD50 Reference
Administration

1,10-
Phenanthroline Rat Oral 132 mg/kg [31141[5]
monohydrate

Cytotoxicity

The cytotoxic potential of 1,10-phenanthroline and its derivatives has been investigated against
various cancer cell lines. While specific IC50 values for 2-Methyl-1,10-phenanthroline are not
readily available in the reviewed literature, studies on other methylated derivatives and the
parent compound demonstrate significant cytotoxic activity. This suggests that 2-Methyl-1,10-
phenanthroline is also likely to exhibit cytotoxic effects. The cytotoxicity of these compounds
is often concentration-dependent.[6]
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Compound Cell Line

IC50 (pM) Reference

) A-498 (Human kidney
1,10-Phenanthroline ]
carcinoma)

Not specified, but
showed
[6]

concentration-

dependent cytotoxicity

) Hep-G2 (Human liver
1,10-Phenanthroline )
carcinoma)

Not specified, but
showed
[6]

concentration-

dependent cytotoxicity

Genotoxicity

There is limited direct evidence on the genotoxicity of 2-Methyl-1,10-phenanthroline.

However, Ames tests conducted on 1,10-phenanthroline and its metal complexes have shown

them to be non-mutagenic.[6] This suggests that the basic phenanthroline scaffold may not be

mutagenic in this bacterial reverse mutation assay. It is important to note that the absence of

mutagenicity in the Ames test does not entirely rule out genotoxic potential, and further testing,

such as the Comet assay, would be necessary for a comprehensive assessment.

Hazards and Safety Precautions

Based on available Safety Data Sheets, 2-Methyl-1,10-phenanthroline is associated with the

following hazards:

Recommended Safety Precautions:

Acute Oral Toxicity: Toxic or harmful if swallowed.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Hazardous to the Aquatic Environment: Very toxic to aquatic life with long-lasting effects.[1]
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e Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin, eyes,
and clothing. Do not eat, drink, or smoke when using this product.

e Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.

o Storage: Store in a tightly closed container in a dry and well-ventilated place.

o Disposal: Dispose of contents/container in accordance with local, regional, national, and
international regulations.

Mechanism of Toxicity

The precise mechanism of toxicity for 2-Methyl-1,10-phenanthroline has not been fully
elucidated. However, research on 1,10-phenanthroline and its derivatives suggests several
potential pathways.

DNA Intercalation

The planar structure of the phenanthroline ring system allows it to intercalate between the base
pairs of DNA. This interaction can interfere with DNA replication and transcription, leading to
cytotoxic effects.

Apoptosis Induction

Studies have shown that 1,10-phenanthroline and its metal complexes can induce apoptosis
(programmed cell death) in both fungal and mammalian cells.[7] The induction of apoptosis can
be triggered by various cellular stresses, including DNA damage and inhibition of essential
cellular processes.

Proteasome Inhibition

Copper complexes of 1,10-phenanthroline have been identified as potent inhibitors of the
proteasome, a cellular machinery responsible for degrading unwanted or damaged proteins.[8]
[9] Inhibition of the proteasome can lead to the accumulation of misfolded proteins, triggering
cellular stress and apoptosis. It is plausible that 2-Methyl-1,10-phenanthroline, as a chelating
agent, could interact with intracellular copper and modulate proteasome activity.
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The following diagram illustrates a potential mechanism of apoptosis induction by

phenanthroline derivatives, integrating the concepts of DNA damage and proteasome

inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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